Cas no 472958-69-3 (1,2-difluoro-4-isocyanobenzene)

• Product Name: 1,2-difluoro-4-isocyanobenzene
• CAS No: 472958-69-3
• MF: C₇H₃F₂N
• MW: 139.102228403091
• CID: 877116
• PubChem ID: 4233939
• Update Time: 2025-06-13

1,2-difluoro-4-isocyanobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-4-isocyanobenzene

• Inchi： 1S/C7H3F2N/c1-10-5-2-3-6(8)7(9)4-5/h2-4H
• InChI Key： KZKUMQOOFNQDBL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)[N+]#[C-])F

Computed Properties

• Exact Mass: 139.02335542g/mol
• Monoisotopic Mass: 139.02335542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 4.4Ų

Additional information on 1,2-difluoro-4-isocyanobenzene

Comprehensive Overview of 1,2-Difluoro-4-isocyanobenzene (CAS No. 472958-69-3): Properties, Applications, and Industry Insights

1,2-Difluoro-4-isocyanobenzene (CAS No. 472958-69-3) is a specialized aromatic compound featuring both isocyanate and difluorobenzene functional groups. This unique structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and advanced material science. The compound's high reactivity and selective fluorination have garnered significant attention from researchers seeking to optimize drug discovery and catalysis processes.

In recent years, the demand for fluorinated isocyanates like 1,2-difluoro-4-isocyanobenzene has surged due to their role in developing PET imaging agents and bioconjugation technologies. Industry reports highlight its use in click chemistry applications, where its isocyanate group enables efficient crosslinking with amines or alcohols. A 2023 study published in the Journal of Fluorine Chemistry emphasized its potential in creating water-resistant coatings, aligning with the global push for sustainable materials.

The compound's molecular stability under physiological conditions has made it a candidate for targeted drug delivery systems. Researchers are exploring its derivatives for cancer therapeutics, leveraging the fluorine effect to enhance membrane permeability. Notably, its low toxicity profile (as per OECD 420 guidelines) positions it favorably against traditional isocyanates, addressing growing concerns about green chemistry compliance.

Synthesis of CAS 472958-69-3 typically involves palladium-catalyzed carbonylation of 1,2-difluoro-4-bromobenzene, achieving yields >85% as documented in Organic Process Research & Development. Analytical characterization via HPLC-MS and 19F-NMR confirms its purity (>98%), with storage recommendations emphasizing anhydrous conditions to prevent polymerization. These technical specifications respond to frequent search queries about handling fluorinated isocyanates and scalable production methods.

Market analysts project a 6.2% CAGR for fluorinated aromatic isocyanates through 2030, driven by electronic materials applications. The compound's dielectric properties show promise in flexible electronics, coinciding with rising interest in wearable sensors and OLED technology. Patent filings reveal innovative uses in photoresist formulations, particularly for semiconductor lithography at sub-7nm nodes.

Environmental considerations are paramount, with recent advancements enabling solvent-free synthesis routes. A 2024 ACS Sustainable Chemistry paper demonstrated microwave-assisted preparation reducing energy consumption by 40%. Such developments address trending searches about eco-friendly fluorochemicals and circular economy initiatives in specialty chemicals.

For quality assurance, suppliers typically provide GC-FID purity certificates and residual solvent analysis per ICH Q3C. The compound's vapor pressure (0.12 mmHg at 25°C) and logP (2.81) data cater to formulation scientists optimizing delivery vehicle compatibility. These parameters feature prominently in QSAR modeling discussions across pharmaceutical forums.

Emerging applications include covalent organic frameworks (COFs) construction, where its rigid benzene core and reactive terminus facilitate crystalline porous materials. This aligns with nanotechnology trends, particularly in molecular sieves for carbon capture – a hot topic in climate tech investments. ResearchGate data shows a 72% increase in related publications since 2021.

Handling protocols emphasize inert atmosphere techniques due to moisture sensitivity, with recommended Schlenk line procedures for academic labs. Industrial users often inquire about bulk storage stability, to which accelerated degradation studies indicate >24-month shelf life under argon packaging at -20°C. These practical insights respond to frequent process chemistry queries.

In conclusion, 1,2-difluoro-4-isocyanobenzene represents a nexus of medicinal chemistry, material science, and environmental innovation. Its evolving applications mirror broader industry shifts toward precision synthesis and functional fluorination, making CAS 472958-69-3 a compound of enduring scientific and commercial relevance.